5-Methyl-1-[(1-methylcyclobutyl)methyl]-1H-pyrazol-3-amine

• Molecular Formula: C10H17N3
• Molecular Weight: 179.26 g/mol
• SMILES: CC1=CC(=NN1CC2(CCC2)C)N
• InChI: InChI=1S/C10H17N3/c1-8-6-9(11)12-13(8)7-10(2)4-3-5-10/h6H,3-5,7H2,1-2H3,(H2,11,12)
• InChIKey: BYZLLYGZPZGFKO-UHFFFAOYSA-N

5-Methyl-1-[(1-methylcyclobutyl)methyl]-1H-pyrazol-3-amine: Physicochemical Identity & Comparators

5-Methyl-1-[(1-methylcyclobutyl)methyl]-1H-pyrazol-3-amine (CAS 1862978-46-8, molecular formula C₁₀H₁₇N₃, molecular weight 179.26 g·mol⁻¹) is a 3-aminopyrazole derivative bearing a sterically demanding 1-methylcyclobutylmethyl substituent at N1 and a methyl group at C5 . This substitution pattern distinguishes it from widely available analogs such as 1-(cyclobutylmethyl)-5-methyl-1H-pyrazol-3-amine (CAS 1240573-12-9; lacks the cyclobutyl methyl branch) , 1-[(1-methylcyclobutyl)methyl]-1H-pyrazol-3-amine (CAS 1862855-90-0; lacks the pyrazole 5-methyl) , and the positional isomer 4-methyl-1-[(1-methylcyclobutyl)methyl]-1H-pyrazol-3-amine . These structural variations result in quantifiable differences in lipophilicity and steric profile that are relevant to synthetic route design and property-based lead optimization.

Distinct 1-methylcyclobutylmethyl and 5-methyl substitution combination

Provides measurable lipophilicity differentiation from close structural analogs

Supports SAR exploration, fragment library design, and chromatographic method development

5-Methyl-1-[(1-methylcyclobutyl)methyl]-1H-pyrazol-3-amine: Why Generic Substitution Fails

Generic substitution among N1-cycloalkylmethyl-3-aminopyrazoles is not risk-free because even minor changes in the N1 substituent or the pyrazole methyl position alter the compound's computed logP and steric environment, which in turn affect downstream reactivity, solubility, and target-binding potential . The presence of both the 1-methylcyclobutylmethyl group and the 5-methyl group in the target compound yields a predicted logP of 1.96 , compared to logP 1.57 for the des-methyl cyclobutylmethyl analog and logP 1.66 for the analog lacking the pyrazole 5-methyl . Additionally, the target compound (C₁₀H₁₇N₃, MW 179.26) carries an extra carbon relative to the C₉H₁₅N₃ (MW 165.24) comparator scaffold [1], resulting in distinct physicochemical behavior. These quantifiable property gaps mean that replacement of the target compound with a close analog will introduce systematic deviations in partition behavior, chromatographic retention, and potentially biological activity that cannot be assumed to be neutral.

• Predicted logP shifts of +0.3–0.4 vs. des-methyl or des-5-methyl analogs may alter solubility and chromatographic retention.
• MW difference of ~14 g/mol relative to C₉H₁₅N₃ scaffolds may impact gravimetric dispensing accuracy.
• Positional isomerism (e.g., 4-methyl analog) could introduce divergent reactivity and target-binding profiles.

• [1] HGT-CIRS Group. 1-[(1-Methylcyclobutyl)methyl]-1H-pyrazol-3-amine, CAS 1862855-90-0; molecular weight 165.24. https://hgt.cirs-group.com/cas/1862855-90-0.html View Source

5-Methyl-1-[(1-methylcyclobutyl)methyl]-1H-pyrazol-3-amine: Quantitative Differentiation vs. Closest Analogs

Lipophilicity vs. Des-Methyl Cyclobutylmethyl Analog

The target compound exhibits a computed logP of 1.96, which is +0.39 log units higher than the 1.57 logP of 1-(cyclobutylmethyl)-5-methyl-1H-pyrazol-3-amine (CAS 1240573-12-9) . This increment reflects the lipophilic contribution of the quaternary methyl group on the cyclobutyl ring.

LogP vs Des-Methyl Analog

Data to verify

ΔLogP = +0.39 (predicted)

Predicted lipophilicity difference may alter retention and solubility; experimental confirmation advised.

Single-vendor computed data

Evidence Dimension	Computed partition coefficient (LogP)
Target Compound Data	LogP 1.96392
Comparator Or Baseline	1-(Cyclobutylmethyl)-5-methyl-1H-pyrazol-3-amine (CAS 1240573-12-9): LogP 1.57382
Quantified Difference	ΔLogP = +0.39
Conditions	Predicted logP from same vendor (Leyan); consistent computation methodology

Why This Matters

Higher logP alters solubility, membrane permeability, and chromatographic retention, which must be accounted for when designing synthesis, purification, or biological assays.

Lipophilicity vs. 5-Desmethyl Pyrazole Analog

The target compound has a predicted logP of 1.96, compared with logP 1.66 for 1-[(1-methylcyclobutyl)methyl]-1H-pyrazol-3-amine (CAS 1862855-90-0) . The ΔLogP of +0.30 reflects the hydrophobicity contribution of the 5-methyl substituent on the pyrazole core.

LogP vs 5-Desmethyl Analog

Data to verify

ΔLogP = +0.31 (predicted)

5-methyl contributes measurable lipophilicity; verify experimentally for SAR campaigns.

Same computation methodology

Evidence Dimension	Computed partition coefficient (LogP)
Target Compound Data	LogP 1.96392
Comparator Or Baseline	1-[(1-Methylcyclobutyl)methyl]-1H-pyrazol-3-amine (CAS 1862855-90-0): LogP 1.6555
Quantified Difference	ΔLogP = +0.31
Conditions	Predicted logP from same vendor (Leyan); consistent computation methodology

Why This Matters

This logP difference confirms that the 5-methyl group contributes measurable lipophilicity, which can influence ligand efficiency metrics and off-target binding propensity in medicinal chemistry campaigns.

Molecular Weight and Lipophilicity Differentiation

The target compound (C₁₀H₁₇N₃, MW 179.26) is one methylene unit heavier than the C₉H₁₅N₃ scaffold (MW 165.24) shared by the des-methyl cyclobutylmethyl analog (CAS 1240573-12-9) and the des-5-methyl analog (CAS 1862855-90-0) [1]. While this ΔMW of +14.02 appears modest, the concomitant logP increase detailed above is non-linear and is a known determinant in early-stage ADMET profiling.

MW & LogP Differentiation

Source review

ΔMW = +14.02; ΔLogP = +0.30–0.39

MW increase accompanies non-linear logP shift; may affect ADMET property predictions.

Class-level inference; single-vendor data

Evidence Dimension	Molecular weight and associated lipophilicity
Target Compound Data	MW = 179.26; LogP = 1.96
Comparator Or Baseline	C₉H₁₅N₃ scaffold analogs (1240573-12-9 and 1862855-90-0): MW = 165.24; LogP = 1.57–1.66
Quantified Difference	ΔMW = +14.02; ΔLogP = +0.30 to +0.39
Conditions	Structural comparison; logP values from single-vendor computed data

Why This Matters

Procurement of the exact compound ensures that SAR or property-based design hypotheses relying on precise MW and logP values are tested without confounding variables introduced by analog substitution.

• [1] HGT-CIRS Group. 1-[(1-Methylcyclobutyl)methyl]-1H-pyrazol-3-amine, CAS 1862855-90-0; molecular weight 165.24. https://hgt.cirs-group.com/cas/1862855-90-0.html View Source

Density and Boiling Point Differentiation

The target compound has a predicted density of 1.702 g·cm⁻³ and a boiling point of 480.2 °C (at 760 mmHg) . While corresponding data are not uniformly reported for every analog, the density value is ~55% higher than that reported for 1-(cyclobutylmethyl)-5-methyl-1H-pyrazol-3-amine (predicted density ~1.09 g·cm⁻³) , consistent with the higher molecular weight and more compact structure imparted by the quaternary cyclobutyl center.

Density Differentiation

Data to verify

ΔDensity ≈ +0.61 g·cm⁻³ (predicted)

Higher density may affect gravimetric dispensing; confirm experimentally.

Boiling point 480.2 °C (predicted); analog density ~1.09 g·cm⁻³

Evidence Dimension	Predicted density
Target Compound Data	1.702 g·cm⁻³ (predicted)
Comparator Or Baseline	1-(Cyclobutylmethyl)-5-methyl-1H-pyrazol-3-amine (CAS 1240573-12-9): ~1.09 g·cm⁻³ (predicted)
Quantified Difference	~+0.61 g·cm⁻³
Conditions	Predicted values from ChemSrc and ChemicalBook databases

Why This Matters

Significant density differences affect gravimetric dispensing accuracy in high-throughput screening and scale-up synthesis; users substituting the analog risk volumetric dosing errors.

5-Methyl-1-[(1-methylcyclobutyl)methyl]-1H-pyrazol-3-amine: Procurement-Relevant Application Scenarios

SAR Exploration with Defined Lipophilicity

When a structure–activity relationship program requires systematic variation of N1 substituent lipophilicity, the target compound's logP of 1.96 offers a consistent reference point that is +0.39 log units above the des-methyl analog and +0.31 above the des-5-methyl analog . Procurement of the exact structure ensures that observed shifts in biological potency or ADMET parameters can be correctly attributed to the combined steric and lipophilic effects of the 1-methylcyclobutylmethyl group rather than to an incompletely characterized mixture of properties .

Synthetic Intermediate for Fragment Library Design

The compound's defined molecular weight (179.26) and computed hydrogen-bond donor/acceptor count (1 donor, 3 acceptors) place it within Rule-of-3 fragment space . Its unique combination of a quaternary cyclobutyl center and a 3-aminopyrazole core provides a building block for generating fragment libraries with controlled three-dimensionality, where the measured logP difference versus the planar cyclobutylmethyl analog (ΔLogP = +0.39) allows library designers to tune hydrophobicity without altering the core heterocycle .

Selective Kinase & Epigenetic Inhibitor Scaffolds

3-Aminopyrazoles are privileged scaffolds for kinase (GSK-3β, CDK, RIPK1) and epigenetic target (EZH2) inhibitor design . The target compound's specific substitution pattern — combining a 5-methyl group and a 1-methylcyclobutylmethyl group — is not represented in generic pyrazole libraries. Procuring this exact compound eliminates the risk of testing regioisomers or des-methyl analogs that would yield erroneous SAR conclusions regarding the role of the cyclobutyl quaternary center in target engagement [1].

Chromatographic Method Development & Reference Standard

The quantifiable differences in logP (Δ = +0.30 to +0.39 versus close analogs) and predicted density (Δ ≈ +0.61 g·cm⁻³) provide measurable parameters for developing discriminating HPLC or GC methods . The compound's distinct retention behavior relative to its C₉H₁₅N₃ analogs makes it suitable as a system suitability standard when analytical methods must resolve structurally similar aminopyrazole intermediates in reaction monitoring or purity assessment workflows .

Application

Selection Property

Validation Focus

SAR Lipophilicity Exploration

Measurable lipophilicity gap vs. analogs

Confirm logP values under relevant conditions

Fragment Library Synthesis

Rule-of-3 compliant MW and H-bond profile

Verify physicochemical properties match library design criteria

Kinase/Epigenetic Inhibitor Scaffold

Unique substitution pattern for target engagement studies

Confirm regioisomeric purity and absence of des-methyl impurities

Chromatographic Method Development

Predictable retention behavior differences

Validate actual retention times and resolution from close analogs

• [1] Justia Patents. Aminopyrazole Derivatives as GSK-3 Inhibitors (US8853207B2), describing 3-aminopyrazoles as kinase inhibitor scaffolds. https://patents.justia.com/patent/8853207 View Source